Tetramethyl Orthosilicate

• CAS No.: 681-84-5
• Product Name: Tetramethyl Orthosilicate
• Molecular Formula: C4H12O4Si; (CH3O)4Si; C4H12O4Si
• Molecular Weight: 152.22 g/mol
• IUPAC Name: tetramethyl silicate
• Standard InChI: InChI=1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
• Standard InChIKey: LFQCEHFDDXELDD-UHFFFAOYSA-N
• SMILES: CO[Si](OC)(OC)OC
• Canonical SMILES: CO[Si](OC)(OC)OC
• Boiling Point: 250 °F at 760 mm Hg (NIOSH, 2016); 121.0 °C; 121 °C; 250°F
• Colorform: Colorless liquid; Clear, colorless liquid [Note: A solid below 28 degrees F].
• Density: 1.02 (NIOSH, 2016); 1.0232 g/cu cm at 20 °C; Relative density (water = 1): 1.02; 1.02
• Flash Point: 205 °F (NIOSH, 2016); 20 °C closed cup; 20 °C c.c.; 205°F
• Melting Point: 28 °F (NIOSH, 2016); -1 °C; -2 °C; 28°F
• Physical Description: Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers.; Liquid; COLOURLESS LIQUID.; Clear, colorless liquid.; Clear, colorless liquid. [Note: A solid below 28°F.]
• Description: Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers.
• Shelf Life: VOLATILE
• Solubility: Soluble (NIOSH, 2016); Very soluble in ethanol; SOL IN ORGANIC SOLVENTS; Not soluble in water; Solubility in water: none; Soluble
• Synonyms: Tetramethyl Ester Silicic Acid (H4SiO4); Methyl silicate ((MeO)4Si) (6CI); Dynasil M; KBM 04; LS 540; MKC Silicate MS 39; MZ 51; Methyl Silicate 28; Methyl Silicate 39; Methyl Silicate 40; Methyl Silicate 51L; Methyl Orthosilicate; Methyl Silicate; N
• Vapor Density: Relative vapor density (air = 1): 5.3; Relative vapor density (air = 1): 5.3
• Vapor Pressure: 12 mm Hg at 77 °F (NIOSH, 2016); 16.5 mm Hg at 20 °C (2.2 kPa); Vapor pressure, kPa at 20 °C: 2.2; 12 mmHg at 77°F; (77°F): 12 mmHg
• PubChem Compound: 12682
• Last Modified: Nov 11 2021